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Compound of Interest

Compound Name: VU 0365114

Cat. No.: B15620989 Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) for VU 0365114 is not

publicly available. This guide is formulated based on established best practices for handling

novel, biologically active small molecule inhibitors with cytotoxic properties. All laboratory

personnel are required to consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and to ensure full compliance with local, state, and federal

regulations.[1] VU 0365114 has been identified as a microtubule-destabilizing agent, and due

to its cytotoxic nature, it must be handled as a hazardous compound.[1][2][3]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Proper handling procedures are critical to minimize exposure to VU 0365114, particularly when

in its powdered form. All handling, including weighing and solution preparation, should occur

within a certified chemical fume hood, biological safety cabinet, or glove box to prevent

inhalation of powder or aerosols.[1]

A summary of the recommended personal protective equipment is provided in the table below.
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PPE Category Recommended Equipment Best Practices

Hand Protection
Double chemotherapy-grade

gloves

Change gloves every 30-60

minutes or immediately upon

contamination.[1]

Eye Protection
Safety goggles or a full-face

shield

Ensure a proper fit to protect

against splashes and aerosols.

Body Protection
Solid-front barrier gown or

laboratory coat

The gown should be removed

before leaving the laboratory.

[4]

Respiratory Protection Respirator (as required)

A respirator may be necessary

when handling the powder

outside of a certified

containment unit. Consult your

institution's EHS for specific

requirements.[1]

Experimental Workflow
The following diagram outlines a general workflow for handling and disposing of hazardous

chemicals like VU 0365114 in a laboratory setting.
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General workflow for handling and disposal of VU 0365114.
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Mechanism of Action: Signaling Pathway
VU 0365114 functions as a microtubule-destabilizing agent, which inhibits tubulin

polymerization. This disruption of microtubule dynamics leads to cell cycle arrest and apoptosis

in cancer cells.[1][4]
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Proposed signaling pathway of VU 0365114.

Disposal Plan
VU 0365114 and any contaminated materials must be treated as hazardous chemical waste.[1]

Do not dispose of this compound in regular trash or down the drain.[1] In the event of a spill, a

hazardous drug spill kit should be readily available.[1]
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The following table provides a step-by-step guide for the proper disposal of VU 0365114.

Step Procedure

1. Waste Segregation

Solid Waste: Collect unused or expired VU

0365114 and grossly contaminated materials

(e.g., weigh boats, gloves, bench paper) in a

designated, clearly labeled hazardous solid

waste container.[1] Liquid Waste: Collect all

aqueous and organic solutions containing VU

0365114 in a dedicated, sealed, and clearly

labeled hazardous liquid waste container.[1] If

flammable solvents are used, the waste must be

collected in a container designated for

flammable organic waste.[1]

2. Container Labeling

All waste containers must be clearly labeled with

"Hazardous Waste" and the chemical name "VU

0365114."

3. Storage

Store waste containers in a designated and

secure satellite accumulation area (SAA) within

the laboratory.[1] Keep containers closed except

when adding waste and store incompatible

waste types separately.[1]

4. Final Disposal

Once a waste container is full, or in accordance

with institutional policies, arrange for its

collection by your institution's EHS department

or a licensed hazardous waste disposal

contractor.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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